morpholin-3-ylmethyl N-[4-[[1-[(3-fluorophenyl)methyl]indazol-5-yl]amino]-5-methylpyrrolo[2,1-f][1,2,4]triazin-6-yl]carbamate;dihydrochloride

Specification

• Molecular Formula: C27H29Cl2FN8O3
• Molecular Weight: 603.5 g/mol
• IUPAC Name: morpholin-3-ylmethyl N-[4-[[1-[(3-fluorophenyl)methyl]indazol-5-yl]amino]-5-methylpyrrolo[2,1-f][1,2,4]triazin-6-yl]carbamate;dihydrochloride
• Standard InChI: InChI=1S/C27H27FN8O3.2ClH/c1-17-23(34-27(37)39-15-22-14-38-8-7-29-22)13-36-25(17)26(30-16-32-36)33-21-5-6-24-19(10-21)11-31-35(24)12-18-3-2-4-20(28)9-18;;/h2-6,9-11,13,16,22,29H,7-8,12,14-15H2,1H3,(H,34,37)(H,30,32,33);2*1H
• Standard InChI Key: SKHKFWSXLCGMNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC=NN2C=C1NC(=O)OCC3COCCN3)NC4=CC5=C(C=C4)N(N=C5)CC6=CC(=CC=C6)F.Cl.Cl

Introduction

Morpholin-3-ylmethyl N-[4-[[1-[(3-fluorophenyl)methyl]indazol-5-yl]amino]-5-methylpyrrolo[2,1-f]triazin-6-yl]carbamate; dihydrochloride is a complex organic compound with a specific chemical structure. Despite the lack of detailed information in the provided search results, we can infer its properties based on its chemical composition.

Synthesis

The synthesis of such a compound would likely involve multiple steps, including:

• Formation of the Indazole and Pyrrolo[2,1-f]124triazine Rings: This could involve condensation reactions or cyclization processes.

• Introduction of the 3-Fluorophenyl Group: Typically achieved through nucleophilic substitution or cross-coupling reactions.

• Attachment of the Carbamate Group: This might involve reaction with a carbamoyl chloride or similar reagent.

Biological Activity

While specific biological activity data for this compound is not available, compounds with similar structures often exhibit potential as pharmaceutical agents due to their ability to interact with biological targets. For instance, indazole derivatives have been explored for their anticancer and anti-inflammatory properties.

Research Findings

Given the lack of specific research findings on this compound, studies would typically focus on its synthesis, characterization, and potential biological applications. Techniques such as molecular docking, NMR, and mass spectrometry would be used to assess its structure and activity.

Future Research Directions:

• Synthesis optimization to improve yield and purity.

• Detailed characterization using NMR, MS, and other spectroscopic techniques.

• Evaluation of biological activity through in vitro and in vivo studies.